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Compound of Interest

Compound Name:
Methyl 5-chloro-2-methyl-3-

nitrobenzoate

Cat. No.: B1394622 Get Quote

An In-Depth Technical Guide to Methyl 5-chloro-2-
methyl-3-nitrobenzoate
This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development. It details the chemical structure, physicochemical

properties, synthesis, reactivity, and potential applications of Methyl 5-chloro-2-methyl-3-
nitrobenzoate, a key intermediate in the synthesis of complex organic molecules.

Introduction
Methyl 5-chloro-2-methyl-3-nitrobenzoate (CAS No: 294190-17-3) is a polysubstituted

aromatic compound with the molecular formula C₉H₈ClNO₄.[1] Its structure, featuring a

strategic arrangement of electron-withdrawing and electron-donating groups, makes it a

valuable and highly reactive building block in synthetic chemistry. This molecule is particularly

significant as an intermediate for producing advanced pharmaceutical and agrochemical

compounds, where precise functional group placement is critical for biological activity.[1] This

document provides an in-depth analysis of its core characteristics, offering field-proven insights

into its synthesis and handling.

Part 1: Molecular Structure and Physicochemical
Properties
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Structural Analysis
The structural architecture of Methyl 5-chloro-2-methyl-3-nitrobenzoate is key to its chemical

behavior. The benzene ring is substituted with four distinct functional groups: a methyl ester (-

COOCH₃) at position 1, a methyl group (-CH₃) at position 2, a nitro group (-NO₂) at position 3,

and a chloro group (-Cl) at position 5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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